Cas no 6142-65-0 (rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 6142-65-0
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD29055398
• CID: 954484
• PubChem ID: 12586658
• Update Time: 2025-04-23

rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)cyclopropane-1-carboxylic Acid
• (+-)-1r-Is
• (+-)-trans-1-methyl-2-propyl-cyclopentane
• (+-)-trans-2-(4-bromo-phenyl)-cyclopropanecarboxylic acid
• (+-)-trans-2-(4-Brom-phenyl)-cyclopropancarbonsaeure
• AC1O5CLO
• Cyclohexanol, cis-3-(1-methylethyl)
• trans-1-Isopropyl-cyclohexanol-(3)
• trans-1-Methyl-2-propyl-cyclopentan
• trans-1-methyl-2-propylcyclopentane
• trans-2-(4-Brom-phenyl)-cyclopropan-carbonsaeure-(1)
• trans-3-Isopropylcyclohexanol
• trans-3-Isopropyl-cyclohexanol
• rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid, trans
• trans-2-(4-Bromo-phenyl)-cyclopropanecarboxylic acid
• SCHEMBL455246
• (1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid
• W12440
• rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid
• EN300-250827
• W19711
• (1R,2R)-2-(4-bromophenyl)Cyclopropanecarboxylic acid
• 31501-85-6
• MFCD29055398
• 2-(trans)-(4-bromophenyl)cyclopropanecarboxylic acid
• (1R,2R)-2-(4-Bromo-phenyl)-cyclopropanecarboxylic acid
• trans 2-(4-Bromo-phenyl)-cyclopropanecarboxylic acid
• EN300-705387
• (+/-)-trans-2-(4-bromophenyl)cyclopropane-1-carboxylic acid
• BS-41770
• DPBUJVBXRABXRH-DTWKUNHWSA-N
• Trans-2-(4-bromophenyl)cyclopropanecarboxylic acid
• AKOS015969635
• CS-0037163
• trans-(+/-)-2-(4-bromo-phenyl)-cyclopropanecarboxylic acid
• 6142-65-0
• (trans)-2-(4-bromophenyl) cyclopropanecarboxylic acid
• MFCD17215399
• Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-, (1R,2R)
• A1-02943
• CS-0197883
• (trans)-2-(4-bromophenyl)cyclopropanecarboxylic acid
• (+/-)-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD29055398
• Inchi： 1S/C10H9BrO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)/t8-,9+/m0/s1
• InChI Key： DPBUJVBXRABXRH-DTWKUNHWSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 239.97857
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.63720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on rac-(1R,2R)-2-(4-bromophenyl)cyclopropane-1-carboxylic acid, trans

2-(4-Bromophenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 2-(4-bromophenyl)cyclopropane-1-carboxylic acid (CAS No. 6142-65-0) is a unique organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their rigid and strained ring structures, often leading to interesting pharmacological properties.

The structure of this compound is characterized by a cyclopropane ring attached to a carboxylic acid group and a 4-bromophenyl substituent. The cyclopropane ring contributes to the molecule's rigidity and unique electronic environment, while the carboxylic acid group provides acidity and the ability to form hydrogen bonds, which are crucial for bioavailability and interactions with biological systems. The 4-bromophenyl group introduces a halogen atom, which can influence both the physical properties and biological activity of the molecule.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to act as scaffolds for drug design. The strained cyclopropane ring often leads to favorable pharmacokinetic profiles, including good solubility and metabolic stability. Furthermore, the presence of a carboxylic acid group allows for easy functionalization, making this compound a versatile building block for drug development.

One of the most promising applications of 2-(4-bromophenyl)cyclopropane-1-carboxylic acid lies in its potential as an anticancer agent. Preclinical studies have shown that cyclopropane-based compounds can exhibit selective cytotoxicity against cancer cells, likely due to their ability to induce DNA damage and inhibit cell proliferation. The addition of the bromine atom at the para position on the phenyl ring further enhances the molecule's electronic properties, potentially improving its anticancer activity.

Another area of research involving this compound is its role in inflammation and immune modulation. Cyclopropane derivatives have been shown to possess anti-inflammatory properties by inhibiting key enzymes such as COX-2 (cyclooxygenase-2) and thereby reducing the production of inflammatory mediators. The carboxylic acid group may also play a role in modulating the immune response, making this compound a potential candidate for immunomodulatory drugs.

Recent advancements in drug delivery systems have also explored the use of cyclopropane-containing molecules to improve the bioavailability and targeting efficiency of therapeutic agents. The rigid structure of the cyclopropane ring can be exploited to design controlled-release formulations, ensuring that the drug is delivered at a steady rate over an extended period.

Moreover, 2-(4-bromophenyl)cyclopropane-1-carboxylic acid has shown promise in the development of peptide-based drugs. The cyclopropane ring can act as a stabilizing moiety for peptide structures, preventing them from adopting conformations that are unfavorable for binding to their target proteins. This makes it a valuable tool in the design of cyclic peptides with improved stability and potency.

In conclusion, 2-(4-bromophenyl)cyclopropane-1-carboxylic acid is a multifaceted compound with significant potential in the field of medicinal chemistry. Its unique structure, combining a strained cyclopropane ring, a carboxylic acid group, and a brominated phenyl substituent, renders it suitable for a wide range of applications, from anticancer therapy to inflammation modulation. As research in this area continues to evolve, it is likely that new insights into the biological activity and therapeutic potential of this compound will emerge, further solidifying its place as a valuable tool in the biomedical sciences.